Calcium chloride Ca 45

• CAS No.: 14336-71-1
• Molecular Formula: CaCl2
• Molecular Weight: 115.86 g/mol
• IUPAC Name: calcium-45(2+);dichloride
• InChI: InChI=1S/Ca.2ClH/h;2*1H/q+2;;/p-2/i1+5
• InChI Key: UXVMQQNJUSDDNG-HDMMMHCHSA-L
• SMILES: [Cl-].[Cl-].[Ca+2]
• Isomeric SMILES: [Cl-].[Cl-].[45Ca+2]

Description

Calcium Chloride Ca 45 (calcium-45(2+), dichloride) is a radioactive isotopic compound with the chemical formula $^{45}\text{CaCl}_2$ and CAS number 14336-71-1 . It is primarily utilized in industrial and research settings as a radioactive tracer due to the $\beta$-emitting properties of calcium-43. This isotope has a half-life of 163 days, making it suitable for tracking calcium ion behavior in biological, environmental, and material systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

Calcium chloride CA 45 can be prepared through several methods:

Reaction with Hydrochloric Acid: One common method involves reacting calcium carbonate (CaCO₃) with hydrochloric acid (HCl), producing calcium chloride, water, and carbon dioxide[ \text{CaCO}_3 + 2\text{HCl} \rightarrow \text{CaCl}_2 + \text{H}_2\text{O} + \text{CO}_2 ]

Directly from Limestone: Another method involves extracting calcium chloride directly from limestone (CaCO₃) through a series of reactions.

Industrial Production Methods

Calcium chloride is often produced as a by-product of the Solvay process, which is primarily used for the production of sodium carbonate (soda ash). In this process, limestone and salt (sodium chloride) are used as raw materials. The calcium chloride produced is then purified and concentrated for various applications .

Chemical Reactions Analysis

Types of Reactions

Calcium chloride CA 45 undergoes several types of chemical reactions, including:

Dissolution: When dissolved in water, calcium chloride releases a significant amount of heat due to its high enthalpy change of solution.

Electrolysis: Molten calcium chloride can be electrolyzed to produce calcium metal and chlorine gas[ \text{CaCl}_2 \rightarrow \text{Ca} + \text{Cl}_2 ]

Precipitation: Calcium chloride reacts with phosphate ions to form calcium phosphate[ 3\text{CaCl}_2 + 2\text{PO}_4^{3-} \rightarrow \text{Ca}_3(\text{PO}_4)_2 + 6\text{Cl}^- ]

Common Reagents and Conditions

Common reagents used in reactions with calcium chloride include hydrochloric acid, sodium carbonate, and phosphate salts. The reactions typically occur under standard laboratory conditions .

Major Products

The major products formed from reactions involving calcium chloride include calcium phosphate, calcium hydroxide, and chlorine gas .

Scientific Research Applications

Chemistry

• Drying Agent : Calcium chloride is widely used as a drying agent in laboratory settings due to its hygroscopic nature. It effectively removes moisture from air and solvents, making it essential in chemical syntheses and reactions where water presence must be minimized.
• Electrolysis : It serves as a flux in the electrolysis process for producing calcium metal, facilitating the separation of calcium from other elements.

Biology

• Molecular Biology : In molecular biology, calcium chloride is used to prepare competent cells. This process enhances the uptake of foreign DNA by bacterial cells, which is critical for cloning and genetic engineering applications.
• Plant Physiology : Studies have shown that calcium chloride can influence nutrient uptake in plants. For instance, research on sweet cherries indicates that the penetration of calcium salts into fruit skins can be affected by temperature and humidity levels .

Medicine

• Hypocalcemia Treatment : Calcium chloride is administered intravenously to treat hypocalcemia (low blood calcium levels) and as an antidote for magnesium intoxication. Its mechanism involves increasing calcium ion concentration in the bloodstream, which is vital for various physiological functions .
• Toxicology Studies : Research has explored the distribution of calcium administered as Ca 45 in maternal and fetal organs, providing insights into calcium metabolism during pregnancy .

Construction

• Concrete Acceleration : Calcium chloride accelerates the setting time of concrete, making it useful in construction, especially in cold weather conditions. However, its use is limited in reinforced concrete due to potential corrosion of steel rebar .

De-icing Agent

• Calcium chloride is extensively used as a de-icing agent on roads and sidewalks due to its effectiveness at lower temperatures compared to sodium chloride. It can prevent ice formation at temperatures as low as -52 °C (-62 °F) .

Food Industry

• In the food industry, it acts as a firming agent for canned vegetables and fruits, helping maintain texture during processing.

Case Study 1: Penetration Studies in Fruits

A study investigated the penetration rates of 45CaCl₂ into sweet cherry fruits under varying conditions. Results indicated that higher temperatures significantly increased penetration rates, with optimal conditions observed at 35 °C .

Temperature (°C)	Penetration Rate (hours)
12	96
22	10.9
35	4.6

Case Study 2: Medical Applications

Research highlighted the effectiveness of intravenous calcium chloride administration in treating acute hypocalcemia. The study documented improvements in patient outcomes following treatment with CaCl₂ solutions compared to controls .

Mechanism of Action

Calcium chloride exerts its effects by increasing the concentration of calcium ions (Ca²⁺) in the bloodstream when administered intravenously. This helps restore normal calcium levels in cases of hypocalcemia and counteracts the effects of certain poisonings, such as magnesium intoxication. The calcium ions moderate nerve and muscle performance by regulating the action potential excitation threshold .

Comparison with Similar Compounds

Key Properties

• Radioactivity : $^{45}\text{Ca}$ emits low-energy $\beta$-particles (0.257 MeV), requiring specialized handling to minimize radiation exposure .
• Safety Precautions : Direct contact must be avoided; protective equipment (gloves, goggles) and proper ventilation are mandatory. Contaminated materials require regulated disposal .
• Industrial Use : Restricted to applications such as metallurgical studies, environmental calcium cycling research, and tracer experiments in chemical processes .

Calcium Chloride (Non-Radioactive: CaCl$_2$)

Chemical and Physical Properties

• Solubility: Both $^{45}\text{CaCl}2$ and non-radioactive CaCl$2$ are highly water-soluble (e.g., 74.5 g/100 mL at 20°C), enabling their use in aqueous solutions .
• Hygroscopicity: Non-radioactive CaCl$2$ is widely used as a desiccant due to its moisture-absorbing capacity, whereas $^{45}\text{CaCl}2$ is avoided in such applications due to radioactivity risks .

Environmental Impact

• Non-radioactive CaCl$2$ can increase soil salinity if overapplied, whereas $^{45}\text{CaCl}2$ poses risks of radioactive contamination .

Potassium Chloride (KCl)

Structural and Functional Differences

• Ionic Composition : KCl dissociates into K$^+$ and Cl$^-$, contrasting with CaCl$2$’s Ca$^{2+}$ and 2Cl$^-$. This affects conductivity, with KCl showing lower conductance than CaCl$2$ in equimolar solutions .
• Agricultural Use : KCl is a potassium fertilizer, while CaCl$2$ supplements calcium deficiency in crops. KCl’s environmental impact includes groundwater contamination risks, whereas CaCl$2$ may alter soil pH .

Sodium Chloride (NaCl)

Conductivity Comparison

• NaCl exhibits higher electrical conductivity than CaCl$_2$ in aqueous solutions due to its higher ion mobility and lower molecular weight .
• Applications : NaCl is a food preservative and de-icing agent, whereas CaCl$_2$ is preferred for de-icing at lower temperatures (-20°C vs. NaCl’s -9°C limit) .

Calcium Nitrate (Ca(NO$3$)$2$)

Agricultural Efficacy

• Ca(NO$3$)$2$ provides dual nitrogen and calcium supplementation. However, CaCl$_2$ is more effective in post-harvest fruit treatments, as shown in mandarin preservation studies .

Data Tables

Table 1: Comparative Properties of Calcium Chloride and Similar Compounds

Property	$^{45}\text{CaCl}_2$	CaCl$_2$	KCl	NaCl	Ca(NO$3$)$2$
Molecular Weight	110.99 (with $^{45}\text{Ca}$)	110.98	74.55	58.44	164.09
Solubility (g/100 mL)	74.5 (20°C)	74.5 (20°C)	34.7 (20°C)	35.9 (20°C)	121.2 (20°C)
Conductivity (S/cm)	N/A	Moderate	Low	High	Moderate
Primary Use	Radioactive tracer	De-icing, food	Fertilizer	Food preservative	Fertilizer
Environmental Risk	Radioactive contamination	Soil salinity	Groundwater pollution	Soil salinity	Nitrate leaching

Sources:

Biological Activity

Calcium chloride (CaCl₂) is an ionic compound that plays a significant role in various biological processes. It is essential for numerous physiological functions, including muscle contraction, neurotransmission, and blood coagulation. This article explores the biological activity of Calcium chloride, particularly focusing on its isotopic variant, Calcium-45 (Ca-45), and its implications in various biological systems.

Calcium chloride dissociates in aqueous solution to release calcium ions (Ca²⁺) and chloride ions (Cl⁻). The calcium ions are crucial for maintaining several physiological processes:

• Nervous System Function : Ca²⁺ is vital for neurotransmitter release at synapses.
• Muscle Contraction : It facilitates the interaction between actin and myosin filaments in muscle fibers.
• Blood Coagulation : Calcium ions are essential cofactors in the clotting cascade.

Biological Activity of Ca-45

Calcium-45 is a radioactive isotope of calcium, primarily used as a tracer in biological studies. Its biological activity can be characterized through various studies:

• Cell Viability and Antigen Production :
  • A study demonstrated that supplementation with 3 mM CaCl₂ significantly enhanced antigen production in BHK-21 suspension cells infected with the foot-and-mouth disease virus. The optimal timing for CaCl₂ supplementation was found to be two hours before or at the time of viral inoculation, leading to an increase in viral titers by approximately 250-fold compared to controls .
• Toxicological Effects :
  • Research on the toxicological effects of CaCl₂ revealed that concentrations above 0.4% could adversely affect embryonic development, impacting cardiac and neuronal activity. Embryos exposed to high concentrations exhibited lethality indicators such as coagulation and absence of heartbeat .
• Calcium Penetration in Fruits :
  • Studies indicated that the penetration rate of calcium into fruits decreased with their developmental stage. This has implications for agricultural practices, particularly in preventing physiological disorders like blossom end rot .

Table 1: Summary of Key Findings on Biological Activity of CaCl₂

Study Reference	Focus Area	Key Findings
	Antigen Production	3 mM CaCl₂ enhances antigen yield significantly; optimal timing is crucial for efficacy.
	Toxicology	High concentrations (>0.4%) lead to developmental toxicity in embryos; lethality observed.
	Fruit Development	Calcium penetration decreases with fruit maturity; affects quality and shelf life of produce.

Mechanisms Influencing Biological Activity

The biological activity of CaCl₂, particularly in its role as a calcium source, is influenced by several mechanisms:

• Calcium Binding Proteins : Proteins such as VCaB45 have been shown to bind calcium ions effectively, with significant implications for cellular processes like stress response and signaling pathways .
• pH and Ionic Strength : The effectiveness of CaCl₂ can vary based on environmental conditions such as pH and ionic strength, affecting its bioavailability and interaction with cellular components.

Synthesis routes and methods I

Procedure details

Further, an experiment was conducted for the purpose of comparison in the same manner as described in the foregoing with the exception of that: In this case, the calcium hydroxide powder was not added while only 10 parts of the sodium chloride powder of 99% purity was added. A calcium hypochlorite composition obtained in this manner comprised 74.4% of calcium hypochlorite, 1.2% of calcium hydroxide, 9.2% of water content, 1.5% of calcium chloride and 10.5% of sodium chloride.

Synthesis routes and methods II

Procedure details

60×1.6 cm siliconised column was filled with dextran sulphate Sepharose 4B matrix prepared as in Example 1. The resin was equilibrated at 4° C. with 14 mM trisodium citrate, 2.1 mM calcium chloride in 1.0 M glycine pH 7.3. Two bags of Blood Transfusion Service cryoprecipitate were thawed at 37° C., combined and diluted to 100 ml with equilibrating buffer and adjusted to pH 7.3 with 0.05 M hydrochloric acid. After centrifugation at room temperature to remove any particulate material, 20 ml of the supernatant was diluted to 50 ml and applied to the chromatography column and developed at 4° C. at 42 ml per hour. Wben all the unbound material was judged to have eluted the bound proteins were developed with a simple two-chamber gradient comprised of 450 ml of the initial equilibrating buffer and 450 ml of 1.0 M glycine, 1.0 M sodium chloride, 2.1 mM calcium chloride pH 5.5, resulting in an elution profile that was linear with respect to sodium chloride concentration, but convex with respect to lowering pH value. As with Example 4 there was good resolution of Factor VIII from most plasma proteins. Fibrinogen eluted at 0.15 M sodium chloride pH 7.0, fibronectin at 0.28 M sodium chloride pH 6.7 and Factor VIII at 0.38 M sodium chloride pH 6.5 with overall yields of 100% Factor VIIIR:Ag, 100% Factor VIIIR:CoF, 65% Factor VIIIC:Ag and 35 % Factor VIII:C.

Synthesis routes and methods III

Procedure details

A CaCl2 solution was prepared by dissolving CaCl2.2H2O (233 kg) in water (723 kg). A 3-chloro-1,2-propanediol (CPD) solution was prepared by dissolving 3-chloro-1,2-propanediol (176 kg) in water (176 kg). The 4000 L glass-lined reactor was charged with water (907 kg) and 5,5′-[(1,3-dioxo-1,3-propanediyl)diimino]bis[N-(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide] (563 kg). The pH of the slurry was adjusted to 5.5 to 7.0 with 37% HCl or 30% NaOH as needed. 50% NaOH solution (128 kg) was charged to the reaction mixture while maintaining its temperature to ≦30° C. The CaCl2/water solution and then the CPD/water solution were each charged to the reaction mixture. The reaction mixture was then heated at 50° C. and stirred for ≈6 hours. 50% NaOH was added as needed to maintain the pH of the reaction at ≈10. When the reaction was complete, acetic acid (28 kg) was added to adjust the pH of the reaction mixture to 5. Using a jacket temperature of 75° C., water (1682 kg) was distilled off under vacuum. While cooling to 10° C., ethanol (2585 kg) was added to the residue in the reaction vessel. After stirring at 10° C. for 2 hours, the crude solid was collected by filtration. The solids were washed with ethanol (500 kg). The crude solid was dried at 55° C. under vacuum to give 783 kg of crude 5,5′-[(1,3-dioxo-1,3-propanediyl)bis[(2,3-dihydroxypropyl)imino]]bis[N-(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide]. The crude product contained 55% w/w 5,5′-[(1,3-dioxo-1,3-propanediyl)bis[(2,3-dihydroxypropyl)imino]]bis[N-(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide] which had a chromatographic purity of 77 area %.

Synthesis routes and methods IV

Procedure details

Australian Pat. No. 28,957, (1971) describes a method of precipitating lead chloride from brine solution by cooling followed by reacting said lead chloride with water and calcium sulphate to produce a lead sulphate precipitate and calcium chloride solution. Although low chloride levels in the lead sulphate were obtainable with rigorous washing, the product is again suitable to lead smelters in limited quantities and must be treated on a sinter machine to remove sulphur before the blast. Capital and operating costs are projected to be high for the process since the brine solution must be heated for high lead solubility and then cooled for lead chloride precipitation.

Synthesis routes and methods V

Procedure details

A 0.30M sodium phosphate solution is prepared by combining 0.5704 g of trisodium phosphate dodecahydrate and 0.04024 g of dibasic sodium phosphate heptahydrate and dissolved in deionized water to provide the proper molarity. A 0.50M calcium chloride solution is prepared by dissolving 0.0736 g of calcium chloride dihydrate in the appropriate amount of deionized water and the mixture stirred for 15 min. Upon combination of the solutions, an ACP colloid composition is produced.